Cas no 941929-51-7 (N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide)

• Product Name: N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide
• CAS No: 941929-51-7
• MF: C₂₂H₂₆N₂O₃S
• MW: 398.518444538116
• CID: 5500353
• Update Time: 2025-06-14

N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-methylphenyl)sulfonyl-3,4-dihydro-2H-quinolin-6-yl]cyclopentanecarboxamide
• N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide

• Inchi： 1S/C22H26N2O3S/c1-16-8-11-20(12-9-16)28(26,27)24-14-4-7-18-15-19(10-13-21(18)24)23-22(25)17-5-2-3-6-17/h8-13,15,17H,2-7,14H2,1H3,(H,23,25)
• InChI Key： YYVYBTJBRALRED-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=CC3=C(C=2)CCCN3S(C2=CC=C(C)C=C2)(=O)=O)=O)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide

Comprehensive Overview of N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide (CAS No. 941929-51-7)

N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide (CAS No. 941929-51-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique tetrahydroquinoline and cyclopentanecarboxamide moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to binding affinity and selectivity in biological systems.

The compound's sulfonyl group and tetrahydroquinoline core are key structural elements that influence its physicochemical properties. These features make it a candidate for studying enzyme inhibition, receptor modulation, and other therapeutic mechanisms. With the growing demand for novel small-molecule therapeutics, N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide is frequently discussed in the context of structure-activity relationship (SAR) studies and medicinal chemistry optimization.

In recent years, the scientific community has shown increased interest in heterocyclic compounds like this one due to their versatility in drug design. Searches for "tetrahydroquinoline derivatives" and "sulfonamide-based drugs" have surged, reflecting the compound's relevance in contemporary research. Additionally, its CAS No. 941929-51-7 is often queried in databases such as PubChem and Reaxys, highlighting its importance in chemical and pharmacological studies.

From a synthetic perspective, the preparation of N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are critical for ensuring high purity and yield, which are essential for subsequent biological testing. The compound's stability and solubility profiles are also frequently analyzed to determine its suitability for further development.

Given the rise of AI-driven drug discovery and computational chemistry, this compound has been the subject of in silico modeling and virtual screening efforts. Researchers leverage tools like molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets. Such approaches align with the broader trend of integrating machine learning and big data analytics into pharmaceutical R&D.

In summary, N-1-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylcyclopentanecarboxamide (CAS No. 941929-51-7) represents a promising scaffold in modern drug discovery. Its structural complexity and potential therapeutic applications make it a focal point for ongoing research, particularly in the fields of oncology, neurology, and infectious diseases. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in the future.